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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565 Get Quote

Disclaimer: Sebuthylazine is a chlorotriazine herbicide historically used for weed control in

various crops, including potatoes. However, its use in many regions is now largely obsolete,

and it may not be registered for use on potatoes in your location. These application notes and

protocols are intended for research and informational purposes only. Users must comply with

all local, state, and federal regulations regarding pesticide use. The quantitative data presented

in the tables are illustrative examples and are not derived from actual field trials of

sebuthylazine.

Introduction
Sebuthylazine is a selective, systemic herbicide that was historically used for the control of

annual broadleaf and grass weeds in potato cultivation.[1] As a member of the triazine

chemical family, its primary mode of action is the inhibition of photosynthesis in susceptible

plant species.[1] Understanding its biochemical mechanism and the proper protocols for its

evaluation are crucial for researchers and scientists in the field of weed management and

herbicide development.
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Property Value

Chemical Name
N2-(sec-butyl)-6-chloro-N4-ethyl-1,3,5-triazine-

2,4-diamine[2]

CAS Number 7286-69-3[1][3]

Molecular Formula C9H16ClN5[3][4][5][6]

Molecular Weight 229.71 g/mol [1][3][5]

Water Solubility 5.0 mg/L at 20°C[7]

Soil Persistence

Moderate to high, with a half-life that can vary

depending on soil type and environmental

conditions.[8][9][10]

Mode of Action and Signaling Pathway
Sebuthylazine is a photosystem II (PSII) inhibitor.[1] It acts by binding to the D1 protein of the

PSII complex within the chloroplast thylakoid membranes.[11][12][13] This binding blocks the

electron transport chain, preventing the transfer of electrons from quinone A (QA) to quinone B

(QB).[12] The interruption of electron flow halts the production of ATP and NADPH, which are

essential for CO2 fixation and, consequently, photosynthesis.[11] The blockage of the electron

transport chain leads to the formation of reactive oxygen species, which cause lipid

peroxidation and membrane damage, ultimately leading to cell death.[13]
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Figure 1: Simplified signaling pathway of Sebuthylazine's mode of action.

Experimental Protocols
The following protocols are designed for conducting efficacy and phytotoxicity trials of

sebuthylazine on potatoes. These are generalized protocols and should be adapted to specific

experimental conditions and objectives.

Objective: To determine the efficacy of pre-emergence application of sebuthylazine on

controlling key weed species in a potato crop and its effect on potato yield.

Materials:

Certified seed potatoes of a common cultivar.

Sebutylazine formulation.

Calibrated small-plot sprayer.

Plot markers.
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Data collection sheets or electronic device.

Weed identification guides.

Harvesting and weighing equipment.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Minimum of 3 rows wide by 10 meters long.

Treatments:

Untreated weedy check.

Weed-free (hand-weeded) check.

Sebutylazine at three different application rates (e.g., low, medium, high).

A standard commercial herbicide for comparison.

Procedure:

Site Preparation: Select a field with a known history of uniform weed pressure. Prepare the

seedbed according to standard local practices for potato cultivation.

Planting: Plant the potato seed pieces at a uniform depth and spacing.

Herbicide Application:

Apply sebuthylazine as a pre-emergence treatment, typically within 5-7 days after

planting but before potato emergence.

Use a calibrated sprayer to ensure accurate and uniform application.

Record environmental conditions (temperature, humidity, wind speed) at the time of

application.
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Data Collection:

Weed Density and Biomass: At 4 and 8 weeks after treatment, identify and count the

number of each weed species in a designated quadrat within each plot. Collect the above-

ground biomass of the weeds, dry, and weigh.

Weed Control Efficacy: Visually assess the percentage of weed control for each species

compared to the untreated check at regular intervals (e.g., 2, 4, 8 weeks after treatment)

on a scale of 0% (no control) to 100% (complete control).

Potato Yield: At the end of the growing season, harvest the tubers from the center row(s)

of each plot. Grade the tubers by size and weigh each grade separately to determine

marketable and total yield.[14][15][16][17]

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA). If significant

differences are found, use a mean separation test (e.g., Tukey's HSD) to compare treatment

means.[18]

Objective: To evaluate the potential phytotoxic effects of sebuthylazine on different potato

cultivars.

Materials:

Seed tubers of at least three different potato cultivars with varying sensitivity to herbicides.

Sebutylazine formulation.

Calibrated small-plot sprayer.

Plot markers.

Data collection sheets or electronic device.

Camera for photographic documentation.
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Design: Split-plot design with potato cultivars as the main plots and herbicide treatments as

the sub-plots, with four replications.

Treatments:

Untreated control for each cultivar.

Sebutylazine at the recommended application rate and at twice the recommended rate to

assess the margin of crop safety.

Procedure:

Site Preparation and Planting: As described in the efficacy protocol.

Herbicide Application: Apply sebuthylazine pre-emergence as described previously.

Data Collection:

Visual Injury Assessment: Visually assess crop injury at 7, 14, 21, and 28 days after potato

emergence. Use a rating scale of 0% (no injury) to 100% (plant death). Symptoms to look

for include stunting, chlorosis, necrosis, and leaf malformation.[19][20]

Plant Height: Measure the height of ten randomly selected plants per plot at peak

vegetative growth.

Stand Count: Count the number of emerged potato plants in the center row of each plot.

Yield and Quality: Harvest and evaluate tuber yield and quality as described in the efficacy

protocol.

Statistical Analysis: Analyze the data using ANOVA appropriate for a split-plot design.

Illustrative Data Presentation
The following tables are templates populated with hypothetical data to illustrate how results

from the above protocols could be presented.

Table 1: Illustrative Weed Control Efficacy of Sebuthylazine at 8 Weeks After Treatment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b166565?utm_src=pdf-body
https://www.researchgate.net/publication/376894656_Assessing_Phytotoxic_Effects_of_Herbicides_and_Their_Impact_on_Potato_Cultivars_in_Agricultural_and_Environmental_Contexts
https://www.ag.ndsu.edu/potatoextension/documents/IDherbicideinjuryAndysAdvice.pdf
https://www.benchchem.com/product/b166565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Species
Sebuthylazine
(Low Rate)

Sebuthylazine
(Medium Rate)

Sebuthylazine
(High Rate)

Standard
Herbicide

Amaranthus

retroflexus
85% 95% 98% 96%

Chenopodium

album
80% 92% 96% 94%

Echinochloa

crus-galli
75% 88% 92% 90%

Solanum nigrum 82% 90% 95% 93%

Table 2: Illustrative Potato Phytotoxicity Ratings at 14 Days After Emergence

Potato Cultivar Sebuthylazine (1x Rate) Sebuthylazine (2x Rate)

Cultivar A (Tolerant) 0% 5% (slight transient chlorosis)

Cultivar B (Moderately

Tolerant)
5% (slight stunting)

15% (moderate chlorosis and

stunting)

Cultivar C (Sensitive)
15% (clear stunting and

chlorosis)

30% (severe stunting,

necrosis)

Table 3: Illustrative Effect of Sebuthylazine on Potato Marketable Yield (t/ha)

Treatment Cultivar A Cultivar B Cultivar C

Weedy Check 25.5 24.8 26.1

Hand-Weeded Check 45.2 44.1 46.0

Sebutylazine (Medium

Rate)
44.8 42.5 39.8

Standard Herbicide 45.0 43.8 45.5
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for conducting a herbicide trial in

potatoes, from planning to final reporting.
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Figure 2: General workflow for a potato herbicide efficacy and phytotoxicity trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sebuthylazine Herbicide Reference Standard [benchchem.com]

2. medkoo.com [medkoo.com]

3. Sebuthylazine | C9H16ClN5 | CID 23712 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. sebuthylazine - ChemInfo Public [recherche.chemikalieninfo.de]

5. GSRS [gsrs.ncats.nih.gov]

6. mzCloud – Sebuthylazine [mzcloud.org]

7. Terbuthylazine | C9H16ClN5 | CID 22206 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Persistence of simazine and terbuthylazine in a semiarid soil after organic amendment
with urban sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. Target-site Based Resistance | Herbicide Resistance: Mechanisms, Inheritance, and
Molecular Genetics - passel [passel2.unl.edu]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. isws.org.in [isws.org.in]

15. Frontiers | Evaluation of yield, yield components and some quality traits of tuber of potato
(Solanum tuberosum L.) under different weed and nutritional management practices
[frontiersin.org]

16. Evaluation of yield, yield components and some quality traits of tuber of potato (Solanum
tuberosum L.) under different weed and nutritional management practices - PMC
[pmc.ncbi.nlm.nih.gov]

17. Potato injury risk and weed control from reduced rates of PPO-inhibiting herbicides |
Weed Technology | Cambridge Core [cambridge.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b166565?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b166565
https://www.medkoo.com/products/45046
https://pubchem.ncbi.nlm.nih.gov/compound/Sebuthylazine
https://recherche.chemikalieninfo.de/public/stoff/126787
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GP8E41EOQO
https://www.mzcloud.org/compound/Reference/1129
https://pubchem.ncbi.nlm.nih.gov/compound/Terbuthylazine
https://pubmed.ncbi.nlm.nih.gov/14640584/
https://pubmed.ncbi.nlm.nih.gov/14640584/
https://www.researchgate.net/publication/281992893_Distribution_of_terbuthylazine_and_atrazine_residues_in_crop-cultivated_soil_The_effect_of_herbicide_application_rate_on_herbicide_persistence
https://www.researchgate.net/publication/284700265_Degradation_and_movement_of_terbuthylazine_in_soil
https://passel2.unl.edu/revision/lesson/7ce8d8eea2cc/4831/4
https://passel2.unl.edu/revision/lesson/7ce8d8eea2cc/4831/4
https://www.researchgate.net/publication/279427432_The_Mode_of_Action_of_Triazine_Herbicides_in_Plants
https://www.researchgate.net/figure/Specific-binding-site-of-triazines-on-the-D1-protein-subunit-of-photosystem-II-Swindell_fig1_271708044
https://www.isws.org.in/IJWSn/File/2019_51_Issue-4_385-389.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1495541/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1495541/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1495541/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743511/
https://www.cambridge.org/core/journals/weed-technology/article/abs/potato-injury-risk-and-weed-control-from-reduced-rates-of-ppoinhibiting-herbicides/FF26CF7D8BE4BF017C90F56C3369895F
https://www.cambridge.org/core/journals/weed-technology/article/abs/potato-injury-risk-and-weed-control-from-reduced-rates-of-ppoinhibiting-herbicides/FF26CF7D8BE4BF017C90F56C3369895F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. The Impact of Cultivation Management and Weed Control Systems of Very Early Potato
on Weed Infestation, Biodiversity, and Health Safety of Tubers - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. ag.ndsu.edu [ag.ndsu.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Weed Management
in Potatoes Using Sebuthylazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166565#using-sebuthylazine-for-weed-management-
in-potatoes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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